Cas no 4282-29-5 (Thiophene-3,4-dicarboxylic acid)

Thiophene-3,4-dicarboxylic acid structure

4282-29-5 structure

Product Name:Thiophene-3,4-dicarboxylic acid

CAS No:4282-29-5

MF:C₆H₄O₄S

MW:172.158560752869

MDL:MFCD00067079

CID:330575

PubChem ID:255853

Update Time:2025-04-19

Thiophene-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- Thiophene-3,4-dicarboxylic acid
- 3,4-Thiophenedicarboxylic Acid
- 3,4-Dicarboxythiophene
- 3,4-Thiophenedicarboxylicacid
- NSC672208
- t5sj cvq dvq[wln]
- PubChem19548
- KSC236Q7J
- Thiophene-3,4dicarboxylic acid
- ZWWLLYJRPKYTDF-UHFFFAOYSA-N
- WT634
- EBD16236
- BCP03909
- NSC81793
- BBL101552
- ABP001120
- STL555348
- SBB066378
- A
- AB02724
- MFCD00067079
- DTXSID30292335
- AC-2780
- AKOS000282577
- T2280
- CCG-40467
- J7P9TPY3Y5
- 4282-29-5
- J-524962
- CS-W002309
- SY002890
- NSC-81793
- Thiophene-3 pound not4-dicarboxylic acid
- 3,4-Thiophenedicarboxylic acid, AldrichCPR
- DS-13381
- InChI=1/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10
- A22264
- EN300-98508
- NSC-672208
- UNII-J7P9TPY3Y5
- FT-0635203
- AM9914
- NSC 81793
- SCHEMBL68448
- THIOPHENE-3,4-DICARBOXYLICACID
- MDL： MFCD00067079
- Inchi： 1S/C6H4O4S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H,7,8)(H,9,10)
- InChI Key： ZWWLLYJRPKYTDF-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C(C(=O)O)=C1

Computed Properties

Exact Mass: 171.98300
Monoisotopic Mass: 171.98302978g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 103

Experimental Properties

Color/Form: Solid
Density: 1.473 (estimate)
Melting Point: 230.0 to 234.0 deg-C
Boiling Point: 405.9°C at 760 mmHg
Flash Point: 199.3℃
Refractive Index: 1.5500 (estimate)
PSA: 102.84000
LogP: 1.14450
Sensitiveness: Sensitive to air
λmax: 240(H2O)(lit.)
Solubility: Not determined

Thiophene-3,4-dicarboxylic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Risk Phrases：R36/37/38

Thiophene-3,4-dicarboxylic acid Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene-3,4-dicarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T837283-5g	Thiophene-3,4-Dicarboxylic Acid	4282-29-5	98.0%	5g	1,628.10	2021-05-17
Frontier Specialty Chemicals	T1828-1 g	Thiophene-3,4-dicarboxylic acid	4282-29-5		1g	$ 13.00	2022-11-04
Frontier Specialty Chemicals	T1828-5 g	Thiophene-3,4-dicarboxylic acid	4282-29-5		5g	$ 42.00	2022-11-04
Frontier Specialty Chemicals	T1828-25 g	Thiophene-3,4-dicarboxylic acid	4282-29-5		25g	$ 168.00	2022-11-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2280-1G	3,4-Thiophenedicarboxylic Acid	4282-29-5	>98.0%(GC)(T)	1g	¥100.00	2024-04-16
Chemenu	CM199679-50g	Thiophene-3,4-dicarboxylic acid	4282-29-5	98%	50g	$276	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T75810-1g	Thiophene-3,4-dicarboxylic acid	4282-29-5	98%	1g	¥30.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T75810-100g	Thiophene-3,4-dicarboxylic acid	4282-29-5	98%	100g	¥1762.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T75810-25g	Thiophene-3,4-dicarboxylic acid	4282-29-5	98%	25g	¥442.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T75810-10g	Thiophene-3,4-dicarboxylic acid	4282-29-5	98%	10g	¥178.0	2023-09-06

Thiophene-3,4-dicarboxylic acid Production Method

Thiophene-3,4-dicarboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4282-29-5)THIOPHENE-3,4-DICARBOXYLIC ACID

Order Number:sfd17380

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:4282-29-5)Thiophene-3,4-dicarboxylic acid

Order Number:A22264

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):247.0

Email:sales@amadischem.com